![molecular formula C26H21NO7S B2688566 ethyl 5-(benzo[d][1,3]dioxol-5-ylmethyl)-4-methyl-2-(4-oxo-4H-chromene-3-carboxamido)thiophene-3-carboxylate CAS No. 684231-42-3](/img/no-structure.png)
ethyl 5-(benzo[d][1,3]dioxol-5-ylmethyl)-4-methyl-2-(4-oxo-4H-chromene-3-carboxamido)thiophene-3-carboxylate
Overview
Description
Ethyl 5-(benzo[d][1,3]dioxol-5-ylmethyl)-4-methyl-2-(4-oxo-4H-chromene-3-carboxamido)thiophene-3-carboxylate is a useful research compound. Its molecular formula is C26H21NO7S and its molecular weight is 491.51. The purity is usually 95%.
BenchChem offers high-quality ethyl 5-(benzo[d][1,3]dioxol-5-ylmethyl)-4-methyl-2-(4-oxo-4H-chromene-3-carboxamido)thiophene-3-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about ethyl 5-(benzo[d][1,3]dioxol-5-ylmethyl)-4-methyl-2-(4-oxo-4H-chromene-3-carboxamido)thiophene-3-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
One of the primary areas of research involving this compound revolves around its synthesis and chemical characterization. Researchers have developed various methods for synthesizing ethyl 5-(benzo[d][1,3]dioxol-5-ylmethyl)-4-methyl-2-(4-oxo-4H-chromene-3-carboxamido)thiophene-3-carboxylate derivatives, focusing on efficiency, yield, and the conditions under which these reactions occur. These studies provide insights into the chemical behavior of the compound and its derivatives under different conditions, contributing to the broader understanding of its chemical properties. For instance, the synthesis of related compounds has been achieved through cyclization of thioamide with chloroacetoacetate, yielding significant insights into the reaction mechanisms and structural characteristics of the products (Tang Li-jua, 2015).
Mechanism of Action
Target of Action
Similar compounds have shown antitumor activities against various cancer cell lines such as hela, a549, and mcf-7 .
Mode of Action
Similar compounds have been found to induce apoptosis and cause both s-phase and g2/m-phase arrests in cancer cell lines .
Biochemical Pathways
Similar compounds have been found to modulate microtubule assembly through the suppression of tubulin polymerization or stabilization of microtubule structure .
Result of Action
Similar compounds have shown potent growth inhibition properties with ic50 values generally below 5 μm against various human cancer cell lines .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound 'ethyl 5-(benzo[d][1,3]dioxol-5-ylmethyl)-4-methyl-2-(4-oxo-4H-chromene-3-carboxamido)thiophene-3-carboxylate' involves the synthesis of three key intermediates, which are then combined to form the final product. The first intermediate is ethyl 5-(benzo[d][1,3]dioxol-5-ylmethyl)-4-methylthiophene-3-carboxylate, which is synthesized from 5-bromo-2-methylthiophene-3-carboxylic acid and 5-hydroxymethyl-2-ethoxyphenyl methanesulfonate. The second intermediate is 4-oxo-4H-chromene-3-carboxylic acid, which is synthesized from 4-hydroxycoumarin and ethyl chloroformate. The third intermediate is 2-(4-oxo-4H-chromene-3-carboxamido)thiophene-3-carboxylic acid, which is synthesized from the second intermediate and 2-aminothiophene-3-carboxylic acid. The final product is then synthesized by coupling the first and third intermediates using standard peptide coupling chemistry.", "Starting Materials": [ "5-bromo-2-methylthiophene-3-carboxylic acid", "5-hydroxymethyl-2-ethoxyphenyl methanesulfonate", "4-hydroxycoumarin", "ethyl chloroformate", "2-aminothiophene-3-carboxylic acid", "N,N'-dicyclohexylcarbodiimide", "N-hydroxysuccinimide", "diisopropylethylamine", "ethyl 5-(benzo[d][1,3]dioxol-5-ylmethyl)-4-methylthiophene-3-carboxylate", "2-(4-oxo-4H-chromene-3-carboxamido)thiophene-3-carboxylic acid" ], "Reaction": [ "Synthesis of ethyl 5-(benzo[d][1,3]dioxol-5-ylmethyl)-4-methylthiophene-3-carboxylate: React 5-bromo-2-methylthiophene-3-carboxylic acid with 5-hydroxymethyl-2-ethoxyphenyl methanesulfonate in the presence of potassium carbonate and DMF to obtain the desired intermediate.", "Synthesis of 4-oxo-4H-chromene-3-carboxylic acid: React 4-hydroxycoumarin with ethyl chloroformate in the presence of triethylamine and DMF to obtain the desired intermediate.", "Synthesis of 2-(4-oxo-4H-chromene-3-carboxamido)thiophene-3-carboxylic acid: React the second intermediate with 2-aminothiophene-3-carboxylic acid in the presence of N,N'-dicyclohexylcarbodiimide, N-hydroxysuccinimide, and diisopropylethylamine to obtain the desired intermediate.", "Synthesis of the final product: React the first intermediate with the third intermediate in the presence of N,N'-dicyclohexylcarbodiimide, N-hydroxysuccinimide, and diisopropylethylamine to obtain the desired final product." ] } | |
CAS RN |
684231-42-3 |
Molecular Formula |
C26H21NO7S |
Molecular Weight |
491.51 |
IUPAC Name |
ethyl 5-(1,3-benzodioxol-5-ylmethyl)-4-methyl-2-[(4-oxochromene-3-carbonyl)amino]thiophene-3-carboxylate |
InChI |
InChI=1S/C26H21NO7S/c1-3-31-26(30)22-14(2)21(11-15-8-9-19-20(10-15)34-13-33-19)35-25(22)27-24(29)17-12-32-18-7-5-4-6-16(18)23(17)28/h4-10,12H,3,11,13H2,1-2H3,(H,27,29) |
InChI Key |
XGKDSICOOAJBML-UHFFFAOYSA-N |
SMILES |
CCOC(=O)C1=C(SC(=C1C)CC2=CC3=C(C=C2)OCO3)NC(=O)C4=COC5=CC=CC=C5C4=O |
solubility |
not available |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[4-bromo-2-(2-chlorobenzoyl)phenyl]-4-methylbenzamide](/img/structure/B2688483.png)
![N-(3-chloro-4-fluorophenyl)-2-(7-(furan-2-yl)-4-oxo-2-(pyrrolidin-1-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide](/img/structure/B2688487.png)
![N-[1-(2-Ethoxyethyl)cyclopentyl]prop-2-enamide](/img/structure/B2688489.png)
